Cas no 1396801-24-3 (4-({1-(naphthalen-1-yl)methylpiperidin-4-yl}methoxy)methylbenzonitrile; oxalic acid)

• Product Name: 4-({1-(naphthalen-1-yl)methylpiperidin-4-yl}methoxy)methylbenzonitrile; oxalic acid
• CAS No: 1396801-24-3
• MF: C₂₇H₂₈N₂O₅
• MW: 460.521627426147
• CID: 6350018
• PubChem ID: 71785030
• Update Time: 2025-11-04

4-({1-(naphthalen-1-yl)methylpiperidin-4-yl}methoxy)methylbenzonitrile; oxalic acid Chemical and Physical Properties

Names and Identifiers

• 4-({1-(naphthalen-1-yl)methylpiperidin-4-yl}methoxy)methylbenzonitrile; oxalic acid
• 4-[({1-[(naphthalen-1-yl)methyl]piperidin-4-yl}methoxy)methyl]benzonitrile; oxalic acid
• VU0532269-1
• 4-[[1-(naphthalen-1-ylmethyl)piperidin-4-yl]methoxymethyl]benzonitrile;oxalic acid
• F6111-2143
• AKOS026686910
• 1396801-24-3
• 4-(((1-(naphthalen-1-ylmethyl)piperidin-4-yl)methoxy)methyl)benzonitrile oxalate

• Inchi： 1S/C25H26N2O.C2H2O4/c26-16-20-8-10-21(11-9-20)18-28-19-22-12-14-27(15-13-22)17-24-6-3-5-23-4-1-2-7-25(23)24;3-1(4)2(5)6/h1-11,22H,12-15,17-19H2;(H,3,4)(H,5,6)
• InChI Key： LBJBZQUDZSMWOV-UHFFFAOYSA-N
• SMILES： O(CC1C=CC(C#N)=CC=1)CC1CCN(CC2=CC=CC3C=CC=CC2=3)CC1.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 460.19982200g/mol
• Monoisotopic Mass: 460.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 581
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 111Ų

Additional information on 4-({1-(naphthalen-1-yl)methylpiperidin-4-yl}methoxy)methylbenzonitrile; oxalic acid

Introduction to 4-({1-(naphthalen-1-yl)methylpiperidin-4-yl}methoxy)methylbenzonitrile and Oxalic Acid: Applications and Research Insights

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology. Among these, 4-({1-(naphthalen-1-yl)methylpiperidin-4-yl}methoxy)methylbenzonitrile (CAS No. 1396801-24-3) and oxalic acid are two notable substances that have garnered significant attention due to their unique properties and potential applications. This article delves into the characteristics, synthesis, and recent research findings associated with these compounds.

4-({1-(naphthalen-1-yl)methylpiperidin-4-yl}methoxy)methylbenzonitrile, with its complex molecular structure, has been studied for its pharmacological properties. The presence of a naphthalene ring and a piperidine moiety contributes to its potential as a scaffold for drug development. Specifically, the naphthalenyl group is known for its ability to interact with biological targets, while the piperidine ring enhances solubility and bioavailability. These features make it an attractive candidate for further exploration in medicinal chemistry.

The synthesis of 4-({1-(naphthalen-1-yl)methylpiperidin-4-yl}methoxy)methylbenzonitrile involves multi-step organic reactions, including nucleophilic substitution and condensation processes. Researchers have optimized synthetic routes to improve yield and purity, making it more feasible for large-scale production. Recent advancements in catalytic methods have further refined the synthesis, reducing reaction times and minimizing byproducts.

In the realm of pharmaceutical research, 4-({1-(naphthalen-1-yl)methylpiperidin-4-yl}methoxy)methylbenzonitrile has been investigated for its potential anti-inflammatory and analgesic effects. Preclinical studies have shown promising results in models of inflammation, suggesting its utility in developing new therapeutic agents. Additionally, its structural similarity to known bioactive compounds makes it a valuable candidate for structure-based drug design.

Oxalic acid, on the other hand, is a versatile compound with applications beyond pharmaceuticals. It is widely used in chemical synthesis as a reagent and intermediate. Oxalic acid's ability to act as a chelating agent makes it useful in various industrial processes, including metal extraction and purification. In pharmaceuticals, it is employed in the synthesis of complex molecules where precise control over reaction conditions is essential.

The interaction between 4-({1-(naphthalen-1-yl)methylpiperidin-4-yl}methoxy)methylbenzonitrile and oxalic acid has also been explored in recent studies. Researchers have examined how oxalic acid can modify the pharmacokinetic properties of the former compound, potentially enhancing its bioavailability and therapeutic efficacy. These studies highlight the importance of understanding the synergistic effects between different chemical entities.

The latest research in this field has focused on developing novel derivatives of both compounds to improve their pharmacological profiles. For instance, modifications to the naphthalene ring or the piperidine moiety in 4-({1-(naphthalen-1-yl)methylpiperidin-4-yl}methoxy)methylbenzonitrile have led to compounds with enhanced binding affinity to biological targets. Similarly, functionalization of oxalic acid has resulted in new derivatives with improved solubility and stability.

The use of computational methods has also played a significant role in advancing research on these compounds. Molecular modeling techniques allow researchers to predict the behavior of molecules before they are synthesized, saving time and resources. These methods have been particularly useful in designing new derivatives with desired properties.

In conclusion, both 4-({1-(naphthalen-1-yl)methylpiperidin-4-yi}methoxy)methylbenzonitrile (CAS No. 1396801-24)3) and oxalic acid are important compounds with diverse applications in pharmaceuticals and chemical synthesis. Ongoing research continues to uncover new possibilities for their use, driven by advancements in synthetic chemistry, computational methods, and pharmacological studies.